Cas no 2169573-54-8 (3-({(tert-butoxy)carbonylamino}methyl)bicyclo3.1.0hexane-3-carboxylic acid)

• Product Name: 3-({(tert-butoxy)carbonylamino}methyl)bicyclo3.1.0hexane-3-carboxylic acid
• CAS No: 2169573-54-8
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6555914
• PubChem ID: 165599198
• Update Time: 2025-07-23

3-({(tert-butoxy)carbonylamino}methyl)bicyclo3.1.0hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(tert-butoxy)carbonylamino}methyl)bicyclo3.1.0hexane-3-carboxylic acid
• 3-({[(tert-butoxy)carbonyl]amino}methyl)bicyclo[3.1.0]hexane-3-carboxylic acid
• 2169573-54-8
• EN300-1556047

• Inchi： 1S/C13H21NO4/c1-12(2,3)18-11(17)14-7-13(10(15)16)5-8-4-9(8)6-13/h8-9H,4-7H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： IZVREDJHTDXLLR-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OC(C)(C)C)CC2CC2C1)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(tert-butoxy)carbonylamino}methyl)bicyclo3.1.0hexane-3-carboxylic acid

Comprehensive Overview of 3-({(tert-butoxy)carbonylamino}methyl)bicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 2169573-54-8)

The compound 3-({(tert-butoxy)carbonylamino}methyl)bicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 2169573-54-8) is a highly specialized bicyclic carboxylic acid derivative with significant potential in pharmaceutical and agrochemical research. Its unique bicyclo[3.1.0]hexane scaffold, combined with a tert-butoxycarbonyl (Boc)-protected amino methyl group, makes it a valuable intermediate for drug discovery and peptide synthesis. Researchers are increasingly interested in this compound due to its structural rigidity and versatility in medicinal chemistry applications.

One of the key features of 3-({(tert-butoxy)carbonylamino}methyl)bicyclo[3.1.0]hexane-3-carboxylic acid is its ability to serve as a conformationally constrained building block. The bicyclo[3.1.0]hexane core introduces a unique three-dimensional geometry that can enhance binding affinity and selectivity in target molecules. This property aligns with current trends in drug development, where researchers focus on sp3-rich fragments to improve pharmacokinetic profiles and reduce off-target effects. The Boc-protected amine further adds to its utility, allowing for selective deprotection and subsequent functionalization under mild conditions.

In the context of modern peptide therapeutics, this compound offers exciting possibilities. The growing demand for peptide-based drugs in treating metabolic disorders, oncology, and infectious diseases has spurred interest in novel amino acid analogs. The constrained structure of 3-({(tert-butoxy)carbonylamino}methyl)bicyclo[3.1.0]hexane-3-carboxylic acid could help address common challenges in peptide drug development, such as proteolytic stability and membrane permeability. Its potential application in macrocyclic peptide synthesis is particularly noteworthy, as this area has gained traction in recent years.

The synthetic accessibility of CAS No. 2169573-54-8 also contributes to its appeal. Recent advances in transition metal-catalyzed cyclopropanation and ring-strain utilization have made the bicyclo[3.1.0]hexane framework more accessible to medicinal chemists. This compound's carboxylic acid functionality provides an excellent handle for diverse conjugation strategies, including amide bond formation and esterification, which are fundamental to modern bioconjugation techniques.

From a green chemistry perspective, the development of efficient synthetic routes to 3-({(tert-butoxy)carbonylamino}methyl)bicyclo[3.1.0]hexane-3-carboxylic acid presents interesting challenges and opportunities. The pharmaceutical industry's growing emphasis on sustainable synthesis and atom economy has led to increased research into optimizing the production of such structurally complex intermediates. Recent publications have explored catalytic asymmetric synthesis methods that could potentially be applied to this compound class.

The physicochemical properties of CAS No. 2169573-54-8 warrant special attention. The combination of a polar carboxylic acid group with a lipophilic bicyclic framework creates an interesting balance of solubility characteristics. This property profile makes it particularly valuable for fragment-based drug discovery approaches, where maintaining optimal ligand efficiency is crucial. Computational chemistry studies suggest that derivatives of this scaffold may exhibit favorable drug-like properties, though experimental validation is ongoing.

In the field of chemical biology, 3-({(tert-butoxy)carbonylamino}methyl)bicyclo[3.1.0]hexane-3-carboxylic acid shows promise as a versatile molecular probe. Its ability to serve as a rigid spacer or conformational constraint in bioconjugates could prove valuable for studying protein-protein interactions or designing activity-based probes. The recent surge in interest regarding targeted protein degradation strategies (such as PROTACs) has created additional potential applications for this structurally unique compound.

Quality control and analytical characterization of CAS No. 2169573-54-8 present specific technical considerations. Modern HPLC-MS methods have been successfully employed to assess the purity of this compound, while NMR spectroscopy remains essential for structural confirmation. The stereochemical complexity of the bicyclo[3.1.0]hexane system requires careful analysis, particularly when the compound is used in enantioselective synthesis or chiral pool strategies.

Looking toward future applications, 3-({(tert-butoxy)carbonylamino}methyl)bicyclo[3.1.0]hexane-3-carboxylic acid may find use in emerging areas such as covalent inhibitor design or bioorthogonal chemistry. The compound's structural features could be leveraged to develop novel warhead groups for targeted covalent modification of biological macromolecules. Additionally, its potential incorporation into peptidomimetics aligns well with current efforts to develop orally bioavailable peptide-derived therapeutics.

In conclusion, 3-({(tert-butoxy)carbonylamino}methyl)bicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 2169573-54-8) represents a fascinating case study in modern medicinal chemistry. Its unique structural attributes, combined with multiple points of derivatization, position it as a valuable tool for addressing contemporary challenges in drug discovery and chemical biology. As research continues to explore the full potential of constrained molecular architectures, this compound is likely to attract increasing attention from both academic and industrial researchers.